Cas no 120-89-8 (Parabanic acid)

Parabanic acid Properties

Names and Identifiers

• 2,4,5-Imidazolidinetrione
• Parabanic Acid
• imidazolidine-2,4,5-trione
• Pectin
• Oxalylurea
• Trioxoimidazolidine
• Oxalyurea
• Prabanic acid
• IMIDAZOLETRIONE
• N,N'-OXALYLUREA
• IMIDAZOLIDINETRIONE
• Parabanic acid 99%
• PARABANIC ACID 98+%
• Imidazole-trione
• parabanate
• 2,4,5-Trioxoimidazolidine
• 2,4,5-Imidazolinetrione
• 3XGR439T9P
• ZFLIKDUSUDBGCD-UHFFFAOYSA-N
• ParabanicAcid
• Parabanic acid, 99%
• bmse000748
• MLS002153232
• 2,4,5-Imidazolidinetrione #
• CHEMB
• Parabanic acid
• BCP20123
• 120-89-8
• UNII-3XGR439T9P
• SY051889
• CHEBI:74661
• NSC-9789
• SCHEMBL123424
• NS00023939
• A18128
• SMR001230699
• NSC9789
• HMS3373G08
• InChI=1/C3H2N2O3/c6-1-2(7)5-3(8)4-1/h(H2,4,5,6,7,8
• AS-58391
• HMS2234G09
• CHEMBL1534940
• MFCD00014493
• s10361
• AI3-60193
• PARABANIC ACID [MI]
• P0195
• EINECS 204-434-3
• AKOS009159493
• DTXSID2059516
• NCGC00247053-01
• J-004409
• FT-0609783
• NSC 9789
• imidazoline-2,4,5-trione
• Q17190867
• CS-W013645
• N,N'-Oxalylurea
• Imidazoletrione
• DB-041587
• OXALYLUREA
• PARABANIC ACID
• +Expand

• MDL： MFCD00014493
• InChIKey： ZFLIKDUSUDBGCD-UHFFFAOYSA-N
• Inchi： 1S/C3H2N2O3/c6-1-2(7)5-3(8)4-1/h(H2,4,5,6,7,8)
• SMILES： O=C1C(N([H])C(N1[H])=O)=O

Computed Properties

• Exact Mass: 114.00700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.007
• Heavy Atom Count: 8
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 75.3

Experimental Properties

• LogP: -0.99000
• PSA: 75.27000
• Merck: 7022
• Refractive Index: 1.4700 (estimate)
• Water Partition Coefficient: almost transparency
• Boiling Point: 213.51°C (rough estimate)
• Melting Point: 249 °C (dec.) (lit.)
• Color/Form: White acicular or prismatic crystals
• Density: 1.7674 (rough estimate)

Parabanic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

Parabanic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks